Cas no 2137476-61-8 (Ethyl 1-(2-nitrobenzenesulfonyl)piperazine-2-carboxylate)

• Product Name: Ethyl 1-(2-nitrobenzenesulfonyl)piperazine-2-carboxylate
• CAS No: 2137476-61-8
• MF: C₁₃H₁₇N₃O₆S
• MW: 343.355581998825
• CID: 5907073
• PubChem ID: 165494169
• Update Time: 2025-10-29

Ethyl 1-(2-nitrobenzenesulfonyl)piperazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1169897
• ethyl 1-(2-nitrobenzenesulfonyl)piperazine-2-carboxylate
• 2137476-61-8
• Ethyl 1-(2-nitrobenzenesulfonyl)piperazine-2-carboxylate

• Inchi： 1S/C13H17N3O6S/c1-2-22-13(17)11-9-14-7-8-15(11)23(20,21)12-6-4-3-5-10(12)16(18)19/h3-6,11,14H,2,7-9H2,1H3
• InChI Key： MAYDEAUZDWBCPV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CCNCC1C(=O)OCC)(=O)=O

Computed Properties

• Exact Mass: 343.08380644g/mol
• Monoisotopic Mass: 343.08380644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 130Ų

Additional information on Ethyl 1-(2-nitrobenzenesulfonyl)piperazine-2-carboxylate

Ethyl 1-(2-nitrobenzenesulfonyl)piperazine-2-carboxylate: A Comprehensive Overview

Ethyl 1-(2-nitrobenzenesulfonyl)piperazine-2-carboxylate, with the CAS number 2137476-61-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a piperazine ring with a nitrobenzenesulfonyl group and an ethyl ester moiety. The molecule's structure contributes to its potential applications in drug design and development.

The piperazine ring is a six-membered ring containing two nitrogen atoms, which is a common structural motif in various pharmaceutical agents. The substitution of the piperazine ring with a nitrobenzenesulfonyl group introduces additional functionality, enhancing the compound's potential for interaction with biological targets. The ethyl ester group further modifies the compound's physicochemical properties, making it suitable for various chemical reactions and biological assays.

Recent studies have highlighted the importance of sulfonamide groups, such as the one present in Ethyl 1-(2-nitrobenzenesulfonyl)piperazine-2-carboxylate, in modulating the pharmacokinetic properties of drugs. The sulfonamide group can influence the compound's solubility, stability, and bioavailability, making it a valuable component in drug design. Moreover, the nitro group attached to the benzene ring can participate in various chemical reactions, including redox reactions and hydrogen bonding, which are critical for drug-target interactions.

In terms of synthesis, Ethyl 1-(2-nitrobenzenesulfonyl)piperazine-2-carboxylate can be prepared through a series of well-established organic reactions. The synthesis typically involves the coupling of a piperazine derivative with a sulfonyl chloride or sulfonic acid derivative, followed by esterification to introduce the ethyl group. The exact synthetic pathway may vary depending on the starting materials and reaction conditions, but the overall approach is well-documented in the literature.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug discovery. Piperazine derivatives are known to exhibit diverse biological activities, including antifungal, antibacterial, and anticancer properties. The presence of the nitrobenzenesulfonyl group may further enhance these activities by introducing additional functional groups that can interact with specific biological targets.

Recent research has also explored the use of Ethyl 1-(2-nitrobenzenesulfonyl)piperazine-2-carboxylate as a building block for constructing more complex molecules with enhanced bioactivity. For instance, researchers have investigated its role in designing inhibitors for protein kinases, which are key targets in cancer therapy. The compound's ability to form hydrogen bonds and its favorable pharmacokinetic profile make it an attractive candidate for such applications.

In addition to its pharmacological applications, Ethyl 1-(2-nitrobenzenesulfonyl)piperazine-2-carboxylate has been studied for its potential use in materials science. The compound's unique structure allows it to form supramolecular assemblies, which could be exploited in the development of new materials with tailored properties. For example, researchers have explored its use in constructing self-assembled monolayers and stimuli-responsive materials.

The study of Ethyl 1-(2-nitrobenzenesulfonyl)piperazine-2-carboxylate has also contributed to our understanding of sulfur chemistry and its role in organic synthesis. The sulfonamide group is a versatile functional group that can undergo various transformations, enabling chemists to access a wide range of derivatives with different properties. This has opened up new avenues for exploring novel compounds with potential therapeutic applications.

In conclusion, Ethyl 1-(2-nitrobenzenesulfonyl)piperazine-2-carboxylate is a compound with significant potential in both pharmaceutical and materials science research. Its unique structure and functional groups make it an attractive candidate for designing new drugs and advanced materials. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in these fields.